Cas no 93940-19-3 (Tranexamic Acid Dimer)

• Product Name: Tranexamic Acid Dimer
• CAS No: 93940-19-3
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 803808
• PubChem ID: 44153360
• Update Time: 2025-06-11

Tranexamic Acid Dimer Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4,4'-[iminobis(methylene)]bis-, [trans(trans)]- (9CI)
• 4-[[(4-carboxycyclohexyl)methylamino]methyl]cyclohexane-1-carboxylic acid
• Tranexamic Acid
• Tranexamic Acid Dime
• TRANEXAMIC ACID DIMER
• Trans-trans-4,4'-iminodimethylenedi(cyclohexanecarboxylic acid)
• 4,4'-[Azanediylbis(methylene)]di(cyclohexane-1-carboxylic acid)
• (1r,4r)-4-[({[(1r,4r)-4-carboxycyclohexyl]methyl}amino)methyl]cyclohexane-1-carboxylic acid
• DTXSID30917016
• (trans,trans)-4,4'-(Azanediylbis(methylene))dicyclohexanecarboxylic acid
• EINECS 300-412-3
• Q27287905
• TRANS,TRANS-4,4'-(IMINODIMETHYLENE)DI(CYCLOHEXANECARBOXYLIC) ACID
• XHPXSMWMAJGYBS-UHFFFAOYSA-N
• UNII-R7PAC6437T
• 93940-19-3
• SCHEMBL21174845
• SCHEMBL21174844
• TRANEXAMIC ACID IMPURITY A [EP IMPURITY]
• 4-({[(4-CARBOXYCYCLOHEXYL)METHYL]AMINO}METHYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• CYCLOHEXANECARBOXYLIC ACID, 4,4'-(IMINOBIS(METHYLENE))BIS-, (TRANS(TRANS))-
• SCHEMBL25339676
• NS00064107
• R7PAC6437T
• Tranexamic Acid Dimer

• Inchi： 1S/C16H27NO4/c18-15(19)13-5-1-11(2-6-13)9-17-10-12-3-7-14(8-4-12)16(20)21/h11-14,17H,1-10H2,(H,18,19)(H,20,21)/t11-,12-,13-,14-
• InChI Key： XHPXSMWMAJGYBS-HDRKRICHSA-N
• SMILES： C([C@@H]1CC[C@@H](CNC[C@@H]2CC[C@@H](C(=O)O)CC2)CC1)(=O)O

Computed Properties

• Exact Mass: 297.194
• Monoisotopic Mass: 297.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 496.1°Cat760mmHg
• Flash Point: 253.8°C
• Refractive Index: 1.516
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Tranexamic Acid Dimer Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Tranexamic Acid Dimer

Introduction to Tranexamic Acid Dimer (CAS No: 93940-19-3)

Tranexamic Acid Dimer, identified by the Chemical Abstracts Service Number (CAS No) 93940-19-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This dimerized form of tranexamic acid has garnered considerable attention due to its enhanced pharmacological properties and potential therapeutic applications. Tranexamic acid, a well-known synthetic amino acid derivative, is primarily recognized for its antifibrinolytic effects, making it a cornerstone in the management of various bleeding disorders and inflammatory conditions. The dimerization process introduces structural modifications that amplify its biological activity, offering new avenues for medical research and drug development.

The structure of Tranexamic Acid Dimer (CAS No: 93940-19-3) consists of two tranexamic acid molecules linked together, typically through covalent bonds. This dimeric structure not only increases the molecular weight but also enhances the stability and solubility of the compound. These improvements contribute to better bioavailability and prolonged half-life, which are critical factors in drug formulation and patient compliance. The enhanced stability also reduces the likelihood of degradation under physiological conditions, ensuring more consistent therapeutic effects.

In recent years, Tranexamic Acid Dimer (CAS No: 93940-19-3) has been studied for its potential applications beyond traditional antifibrinolytic uses. Research has highlighted its role in modulating inflammatory pathways and inhibiting the production of reactive oxygen species (ROS). These properties make it a promising candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, studies have explored its anti-angiogenic effects, suggesting that it may be effective in preventing the formation of new blood vessels in conditions like cancer and age-related macular degeneration.

The pharmacokinetic profile of Tranexamic Acid Dimer (CAS No: 93940-19-3) has been extensively evaluated to optimize its therapeutic use. Unlike monomeric tranexamic acid, which has a relatively short half-life, the dimeric form exhibits improved pharmacokinetics due to slower metabolic clearance. This extended duration of action allows for less frequent dosing, enhancing patient convenience. Furthermore, the dimeric structure demonstrates better penetration across biological barriers, such as the blood-brain barrier, opening up possibilities for treating neurological disorders.

Clinical trials have begun to investigate the efficacy of Tranexamic Acid Dimer (CAS No: 93940-19-3) in various medical conditions. Preliminary results indicate that it may be effective in reducing postoperative bleeding, controlling menstrual bleeding, and mitigating symptoms associated with hemophagocytic lymphohistiocytosis (HLH). These findings underscore the compound's versatility and its potential to address multiple therapeutic challenges. The growing body of evidence supporting the use of tranexamic acid derivatives has prompted pharmaceutical companies to invest in further research and development.

The synthesis of Tranexamic Acid Dimer (CAS No: 93940-19-3) involves advanced chemical methodologies that ensure high purity and yield. Techniques such as polymerization or cross-linking are employed to achieve the desired dimeric structure. These synthetic processes are optimized to minimize impurities and side products, ensuring that the final product meets stringent pharmaceutical standards. The scalability of these synthesis methods is crucial for large-scale production, which is essential for meeting global demand.

The safety profile of Tranexamic Acid Dimer (CAS No: 93940-19-3) has been carefully evaluated through preclinical studies and clinical trials. While tranexamic acid is generally well-tolerated, the dimeric form exhibits a similar safety profile with no significant additional risks identified thus far. However, ongoing research is necessary to fully understand long-term effects and potential interactions with other medications. Regulatory agencies have expressed interest in reviewing new formulations of tranexamic acid derivatives to ensure they meet safety and efficacy criteria before widespread clinical use.

The future prospects for Tranexamic Acid Dimer (CAS No: 93940-19-3) are promising, with several innovative applications being explored. Researchers are investigating its potential role in photodynamic therapy for cancer treatment, where it could enhance the efficacy of photosensitizing agents by inhibiting fibrinolytic processes that often complicate these therapies. Additionally, studies are being conducted to assess its suitability as an adjuvant therapy in combination with existing treatments for various diseases.

In conclusion, Tranexamic Acid Dimer, identified by CAS No: 93940-19-3, represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its enhanced pharmacological properties make it a valuable compound for treating a range of medical conditions, from bleeding disorders to chronic inflammatory diseases. As research continues to uncover new applications and refine synthetic methodologies, this dimeric form of tranexamic acid is poised to play an increasingly important role in modern medicine.